Cas no 88647-08-9 (1H-Pyrrole-2-nonanoic acid, 5-pentyl-, methyl ester)

• Product name: 1H-Pyrrole-2-nonanoic acid, 5-pentyl-, methyl ester
• CAS No: 88647-08-9
• MF: C₁₉H₃₃NO₂
• MW: 307.470825910568
• CID: 625702
• PubChem ID: 11023216

1H-Pyrrole-2-nonanoic acid, 5-pentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-nonanoic acid, 5-pentyl-, methyl ester
• methyl 9-(5-pentyl-1H-pyrrol-2-yl)nonanoate
• 88647-08-9
• DTXSID50452313

• Inchi： InChI=1S/C19H33NO2/c1-3-4-9-12-17-15-16-18(20-17)13-10-7-5-6-8-11-14-19(21)22-2/h15-16,20H,3-14H2,1-2H3
• InChI Key： VMGZODCKBAINLR-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC=C(N1)CCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 307.251129295g/mol
• Monoisotopic Mass: 307.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 42.1Ų